Cas no 1436191-98-8 ((2-Chloro-4-pyridinyl)[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-piperazinyl]methanone)

• Product Name: (2-Chloro-4-pyridinyl)[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-piperazinyl]methanone
• CAS No: 1436191-98-8
• MF: C₁₆H₁₈ClN₅O₂
• MW: 347.799421787262
• CID: 5444901
• PubChem ID: 72019307
• Update Time: 2025-10-31

(2-Chloro-4-pyridinyl)[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-piperazinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-4-yl)-[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazin-1-yl]methanone
• 1-(2-CHLOROPYRIDINE-4-CARBONYL)-4-[(5-CYCLOPROPYL-1,2,4-OXADIAZOL-3-YL)METHYL]PIPERAZINE
• EN300-26607268
• 1436191-98-8
• AKOS016917680
• Z1171632095
• (2-Chloro-4-pyridinyl)[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-piperazinyl]methanone

• Inchi： 1S/C16H18ClN5O2/c17-13-9-12(3-4-18-13)16(23)22-7-5-21(6-8-22)10-14-19-15(24-20-14)11-1-2-11/h3-4,9,11H,1-2,5-8,10H2
• InChI Key： FTSNTGGACLIPGK-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Cl)C=1)(N1CCN(CC2N=C(C3CC3)ON=2)CC1)=O

Computed Properties

• Exact Mass: 347.1149025g/mol
• Monoisotopic Mass: 347.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.9±60.0 °C(Predicted)
• pka: 2.77±0.10(Predicted)

Additional information on (2-Chloro-4-pyridinyl)[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-piperazinyl]methanone

Introduction to Compound with CAS No. 1436191-98-8 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1436191-98-8 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as (2-Chloro-4-pyridinyl)[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-1-piperazinyl]methanone, represents a sophisticated blend of heterocyclic structures and functional groups that make it a promising candidate for various biological and chemical applications.

In recent years, the development of novel therapeutic agents has been heavily reliant on the discovery and synthesis of molecules that exhibit unique pharmacological properties. The structural framework of this compound, featuring a pyridine core linked to a piperazine moiety and an oxadiazole ring, suggests potential interactions with biological targets that could lead to innovative treatments for a range of diseases.

The pyridine ring is a common structural motif in many bioactive molecules, known for its ability to interact with enzymes and receptors through hydrogen bonding and other non-covalent interactions. In this compound, the pyridine ring is substituted with a chlorine atom at the 2-position, which can enhance its binding affinity to certain biological targets by increasing its lipophilicity and electronic properties.

The piperazine moiety is another key feature of this compound, contributing to its potential as a pharmacophore. Piperazines are widely recognized for their role in drug development due to their ability to modulate neurotransmitter systems and interact with various receptors. The presence of the piperazine group in this molecule suggests that it may have effects on central nervous system (CNS) disorders, such as depression, anxiety, and epilepsy.

Additionally, the oxadiazole ring adds another layer of complexity to the compound's structure. Oxadiazoles are heterocyclic compounds that have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a cyclopropyl group at the 5-position of the oxadiazole ring in this compound further enhances its structural diversity and may contribute to its unique pharmacological profile.

Recent studies have begun to explore the potential of this compound as an intermediate in the synthesis of more complex molecules with enhanced biological activity. The methanone group in the structure provides a versatile platform for further functionalization, allowing researchers to explore various derivatives that may exhibit improved efficacy or reduced side effects compared to existing therapies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has been crucial in achieving the desired molecular architecture. These methods not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

In terms of biological evaluation, preliminary studies have shown that this compound exhibits promising activity against certain disease models. For instance, in vitro assays have indicated that it may inhibit the activity of specific enzymes involved in inflammation and oxidative stress, which are key pathways implicated in chronic diseases such as arthritis and neurodegenerative disorders.

Furthermore, animal models have provided insights into the potential therapeutic effects of this compound. In preclinical trials conducted on rodents, it has demonstrated significant reductions in disease symptoms without apparent toxicity at effective doses. These findings are particularly encouraging as they suggest that this compound may be suitable for further development into a novel therapeutic agent.

The development of new drugs is often a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like this one offer hope by providing new leads for drug discovery efforts. The combination of structural features from different heterocyclic systems allows for a wide range of biological interactions, making it an exciting prospect for future research.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target these processes more effectively. The compound with CAS number 1436191-98-8 exemplifies how innovative chemical design can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic methods and exploring novel molecular architectures, researchers can uncover new therapeutic opportunities that address unmet medical needs.